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Compound of Interest

Compound Name: 7-Oxooctanoic acid

Cat. No.: B082073 Get Quote

Technical Guide: Physical Properties of 7-
Oxooctanoic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of 7-
Oxooctanoic acid, with a specific focus on its melting and boiling points. This document

collates available data, outlines general experimental methodologies for the determination of

these properties, and presents a relevant synthetic workflow.

Core Physical Properties
7-Oxooctanoic acid, also known as 7-ketooctanoic acid, is a fatty acid derivative with an eight-

carbon chain and a ketone functional group at the seventh position. Its physical state can be a

colorless to pale yellow liquid or solid, depending on the temperature and purity. It is soluble in

organic solvents with limited solubility in water.

Data Presentation
The reported physical properties of 7-Oxooctanoic acid are summarized in the table below. It

is important to note the discrepancy in the reported melting points from different sources. The

significant difference in boiling points is attributed to the different pressures at which the

measurements were taken.
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Physical Property Value Conditions Reference(s)

Melting Point 27-29 °C (lit.) [1][2][3][4][5][6]

42-43 °C (lit.) [3][7]

Boiling Point 311.1 °C at 760 mmHg [1]

160-162 °C at 4 mmHg [2][3][4][5][6]

Molecular Formula C₈H₁₄O₃ - [1]

Molecular Weight 158.19 g/mol - [1][8]

Density 1.038 g/cm³ - [1]

Flash Point 156.2 °C - [1]

Experimental Protocols
While specific experimental protocols for the determination of the melting and boiling points of

7-Oxooctanoic acid are not detailed in the available literature, the values are consistently

cited from established literature ("lit."). The following are detailed descriptions of general and

standard methodologies employed for determining these physical properties for organic

compounds.

Melting Point Determination (Capillary Method)
The melting point of a solid organic compound is a key indicator of its purity and is typically

determined using a capillary tube method with an apparatus like a Mel-Temp or a Thiele tube.

Methodology:

Sample Preparation: A small amount of the finely powdered, dry sample of 7-Oxooctanoic
acid is packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a heating block or an oil bath (like in a

Thiele tube) adjacent to a calibrated thermometer.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.tandfonline.com/doi/pdf/10.1080/00397919108016427
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://m.chemicalbook.com/ProductChemicalPropertiesCB7264740_EN.htm
https://www.kaycantest.com/UploadFile/news/20210223/eed6e89a-566c-f20e-3686-3a0a93b7bb8a.pdf
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://www.sigmaaldrich.cn/deepweb/assets/sigmaaldrich/marketing/global/documents/179/167/gc-analyses-of-fames.pdf
https://www.tandfonline.com/doi/pdf/10.1080/00397919108016427
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://m.chemicalbook.com/ProductChemicalPropertiesCB7264740_EN.htm
https://www.kaycantest.com/UploadFile/news/20210223/eed6e89a-566c-f20e-3686-3a0a93b7bb8a.pdf
https://www.tandfonline.com/doi/pdf/10.1080/00397919108016427
https://www.tandfonline.com/doi/pdf/10.1080/00397919108016427
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://www.tandfonline.com/doi/pdf/10.1080/00397919108016427
https://www.tandfonline.com/doi/pdf/10.1080/00397919108016427
https://www.benchchem.com/product/b082073?utm_src=pdf-body
https://www.benchchem.com/product/b082073?utm_src=pdf-body
https://www.benchchem.com/product/b082073?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears (the beginning of

melting) and the temperature at which the entire solid phase turns into a clear liquid (the

completion of melting) are recorded. This range is reported as the melting point. A narrow

melting range (0.5-1 °C) is indicative of a pure compound. The discrepancy in the reported

melting points for 7-Oxooctanoic acid may be due to variations in sample purity or different

crystalline forms.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. The significant variation in reported boiling points for 7-Oxooctanoic acid is due to

the measurements being taken at different pressures (atmospheric vs. reduced pressure).

Methodology (Distillation Method):

Apparatus Setup: A simple distillation apparatus is assembled using a round-bottom flask, a

condenser, a receiving flask, and a calibrated thermometer. The thermometer bulb should be

positioned just below the side arm of the distillation head to accurately measure the

temperature of the vapor that is in equilibrium with the boiling liquid.

Procedure: A sample of 7-Oxooctanoic acid is placed in the distillation flask along with

boiling chips or a magnetic stirrer to ensure smooth boiling. The flask is heated, and as the

liquid boils, the vapor rises and enters the condenser.

Measurement: The temperature is recorded when the vapor temperature stabilizes, which

corresponds to the boiling point of the substance at the recorded atmospheric pressure. For

distillation under reduced pressure (vacuum distillation), the apparatus is connected to a

vacuum source, and the pressure is monitored with a manometer. This technique is used for

compounds that decompose at their atmospheric boiling point.

Methodology (Thiele Tube Method):

Sample Preparation: A small amount of the liquid is placed in a small test tube, and a

capillary tube, sealed at one end, is inverted and placed inside the test tube.
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Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a

Thiele tube containing a high-boiling point oil.

Heating and Observation: The Thiele tube is heated, and as the temperature rises, a stream

of bubbles will emerge from the open end of the inverted capillary tube. The heating is then

stopped. The temperature at which the liquid just begins to re-enter the capillary tube upon

cooling is recorded as the boiling point.

Synthetic Workflow: Synthesis of "Queen
Substance"
7-Oxooctanoic acid serves as a precursor in the synthesis of (E)-9-oxo-2-decenoic acid, a

pheromone known as the "queen substance" of the honey bee. The following diagram

illustrates this two-step synthetic pathway.
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Starting Material

Step 1: Reduction

Step 2: Condensation

7-Oxooctanoic acid

1. Oxalyl chloride, DMF
2. LiAlH(O-t-Bu)₃, CuI

7-Oxooctanal

Reduction

Malonic acid, Pyridine, Piperidine

(E)-9-oxo-2-decenoic acid
(Queen Substance)

Doebner Condensation

Click to download full resolution via product page

Caption: Synthesis of (E)-9-oxo-2-decenoic acid from 7-Oxooctanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b082073?utm_src=pdf-custom-synthesis
https://www.tandfonline.com/doi/pdf/10.1080/00397919108016427
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://uomustansiriyah.edu.iq/media/lectures/6/6_2021_09_19!08_57_34_PM.pdf
https://jan.ucc.nau.edu/~jkn/235Manual
https://m.chemicalbook.com/ProductChemicalPropertiesCB7264740_EN.htm
https://www.kaycantest.com/UploadFile/news/20210223/eed6e89a-566c-f20e-3686-3a0a93b7bb8a.pdf
https://www.sigmaaldrich.cn/deepweb/assets/sigmaaldrich/marketing/global/documents/179/167/gc-analyses-of-fames.pdf
https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://www.benchchem.com/product/b082073#physical-properties-of-7-oxooctanoic-acid-melting-point-boiling-point
https://www.benchchem.com/product/b082073#physical-properties-of-7-oxooctanoic-acid-melting-point-boiling-point
https://www.benchchem.com/product/b082073#physical-properties-of-7-oxooctanoic-acid-melting-point-boiling-point
https://www.benchchem.com/product/b082073#physical-properties-of-7-oxooctanoic-acid-melting-point-boiling-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b082073?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082073?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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